Cas no 136889-01-5 (Benzoic acid, 4-(acetyloxy)-3-fluoro-)

• Product Name: Benzoic acid, 4-(acetyloxy)-3-fluoro-
• CAS No: 136889-01-5
• MF: C₉H₇FO₄
• MW: 198.147886514664
• CID: 1242488
• Update Time: 2024-08-04

Benzoic acid, 4-(acetyloxy)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(acetyloxy)-3-fluoro-

• Inchi： 1S/C9H7FO4/c1-5(11)14-8-3-2-6(9(12)13)4-7(8)10/h2-4H,1H3,(H,12,13)
• InChI Key： ICVBLBLMESKREZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC(C)=O)C(F)=C1

Computed Properties

• Exact Mass: 198.03281

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 323.8±32.0 °C(Predicted)
• PSA: 63.6
• pka: 3.71±0.10(Predicted)